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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Butanone, 4-methoxy- (CAS 6975-85-5). Adherence to these procedures is critical for
ensuring laboratory safety and operational integrity.

Chemical Hazard and Property Overview

2-Butanone, 4-methoxy- is a flammable liquid that also poses risks of skin, eye, and
respiratory irritation.[1] A comprehensive understanding of its properties is the first step in safe
handling.

Table 1: Physicochemical and Hazard Properties of 2-Butanone, 4-methoxy-

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1360277?utm_src=pdf-interest
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanone_-4-methoxy
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value Reference
CAS Number 6975-85-5 [1]
Molecular Formula C5H1002 [1]
Molecular Weight 102.13 g/mol [1]
Appearance Colorless liquid

Boiling Point Not available

Flash Point Not available

Flammable Liquid (Category
3), Skin Irritant (Category 2),

Serious Eye Irritation
GHS Hazard Classifications
organ toxicity — single
exposure (Category 3),

Respiratory tract irritation

(Category 2A), Specific target

[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate the identified hazards. The following

table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment for 2-Butanone, 4-methoxy-
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Body Part

PPE Recommendation

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile gloves are
recommended for handling 2-
Butanone, 4-methoxy-. Given
the lack of specific
breakthrough time data for this
chemical, a conservative
approach is to double-glove
and change gloves
immediately after any
suspected contact or after a
maximum of two hours of
continuous use. Regularly
inspect gloves for any signs of
degradation, such as swelling,

discoloration, or tearing.

Eyes/Face

Safety goggles with side

shields or a face shield

Standard laboratory safety
glasses are insufficient.
Chemical splash goggles are
required to provide a seal
around the eyes. A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.

Body

Flame-resistant laboratory coat

A lab coat made of a flame-
resistant material (e.g.,
Nomex® or treated cotton) is
essential due to the
flammability of the chemical.
Ensure the lab coat is fully

buttoned.

Respiratory

Use in a certified chemical
fume hood

All handling of 2-Butanone, 4-
methoxy- must be conducted

in a properly functioning
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chemical fume hood to
minimize inhalation of vapors.
[2] If a fume hood is not
available or during a large spill,
a NIOSH-approved respirator
with an organic vapor cartridge

may be necessary.[2]

Diagram 1: PPE Selection Workflow

This diagram illustrates the decision-making process for selecting the appropriate PPE when
handling 2-Butanone, 4-methoxy-.
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Personal Protective Equipment (PPE) Selection

Is a certified chemical fume hood available?

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Butanone, 4-methoxy-.

Operational and Disposal Plans
Handling and Storage
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» Engineering Controls: Always handle 2-Butanone, 4-methoxy- in a well-ventilated area,
preferably within a certified chemical fume hood.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from heat, sparks, open flames, and strong oxidizing agents.

e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the laboratory.

Spill Response Protocol

Immediate and decisive action is required in the event of a spill.
Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.
Ventilate: If it can be done safely, increase ventilation to the area.

Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper
towels.

Neutralization: There is no specific neutralization agent for this chemical.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,
labeled container for hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water.

Large Spills: For large spills, evacuate the laboratory, close the doors, and contact the
institution's emergency response team immediately.

Disposal Plan

All waste containing 2-Butanone, 4-methoxy- must be treated as hazardous waste.

» Liquid Waste: Collect all liquid waste containing 2-Butanone, 4-methoxy- in a designated,
properly labeled, and sealed waste container. The container should be compatible with
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flammable organic liquids.

e Solid Waste: Contaminated solid waste, including gloves, absorbent materials, and empty

containers, must be placed in a sealed and labeled hazardous waste container.

o Disposal Method: The primary recommended method for the disposal of ketones is

incineration.[3] Do not dispose of 2-Butanone, 4-methoxy- down the drain. Follow all local,

state, and federal regulations for hazardous waste disposal. Contact your institution's

environmental health and safety department for specific disposal procedures.[3][4][5]

Emergency First Aid Procedures

Table 3: First Aid Measures for 2-Butanone, 4-methoxy- Exposure

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. If the individual is
conscious and alert, rinse their mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.
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Disclaimer: This information is intended for guidance in a laboratory setting and is not a
substitute for a comprehensive risk assessment and adherence to all institutional and
regulatory safety protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for 2-
Butanone, 4-methoxy- before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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